Cas no 914225-61-9 (3-Chloro-4-fluoro-5-(trifluoromethyl)aniline)

• Product Name: 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline
• CAS No: 914225-61-9
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• MDL: MFCD09033155
• CID: 796940
• PubChem ID: 29934847
• Update Time: 2025-05-28

3-Chloro-4-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline
• Benzenamine,3-chloro-4-fluoro-5-(trifluoromethyl)-
• AK140555
• KAHNTLCBWGVHDY-UHFFFAOYSA-N
• FCH1390610
• CM11371
• AS05327
• AX8085773
• 3-chloro-4-fluoro-5-trifluoromethylaniline
• ST24042033
• MFCD09033155
• DTXSID30652293
• SB78728
• DS-7061
• AKOS015964866
• CS-0157735
• 914225-61-9
• A856392
• SY115255
• SCHEMBL1799126

• MDL： MFCD09033155
• Inchi： 1S/C7H4ClF4N/c8-5-2-3(13)1-4(6(5)9)7(10,11)12/h1-2H,13H2
• InChI Key： KAHNTLCBWGVHDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(F)(F)F)C=1F)N

Computed Properties

• Exact Mass: 212.99700
• Monoisotopic Mass: 212.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 235.7±40.0°C at 760 mmHg
• Flash Point: 96.4±27.3 °C
• Refractive Index: 1.482
• PSA: 26.02000
• LogP: 3.66130

3-Chloro-4-fluoro-5-(trifluoromethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline

Comprehensive Overview of 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline (CAS No. 914225-61-9)

3-Chloro-4-fluoro-5-(trifluoromethyl)aniline, with the CAS number 914225-61-9, is a specialized aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated anilines, which are widely utilized as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and crop protection agents. Its unique structure, featuring chloro, fluoro, and trifluoromethyl substituents, contributes to its reactivity and versatility in organic synthesis.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, making them indispensable in drug discovery. Researchers and industry professionals frequently search for terms like "fluorinated aniline derivatives" or "halogenated aromatic amines applications," reflecting the growing interest in this chemical space. The compound 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline is particularly notable for its role in the development of herbicides, fungicides, and pharmaceutical intermediates, aligning with the global push for sustainable agriculture and innovative therapeutics.

From a synthetic chemistry perspective, the presence of multiple halogen atoms and the trifluoromethyl group in 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline allows for selective functionalization, enabling the creation of complex molecules. This property is critical for medicinal chemists aiming to optimize drug candidates for improved efficacy and safety. Searches related to "selective halogenation techniques" or "trifluoromethyl group in drug design" highlight the relevance of such compounds in cutting-edge research.

Environmental and regulatory considerations also play a pivotal role in the application of 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline. With increasing scrutiny on chemical safety and environmental impact, industries are exploring greener synthesis routes and safer alternatives. Keywords like "sustainable halogenated compounds" and "eco-friendly aniline derivatives" are gaining traction, underscoring the need for responsible chemical innovation.

In summary, 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline (CAS No. 914225-61-9) stands as a vital building block in modern chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility in pharmaceuticals, agrochemicals, and material science ensures its continued prominence in scientific discourse and innovation.